Methyl-4-(3-oxo-3-phenylpropenyl)-benzoate

• Molecular Formula: C17H14O3
• Molecular Weight: 266.29 g/mol
• IUPAC Name: methyl 4-(3-oxo-3-phenylprop-1-enyl)benzoate
• InChI: InChI=1S/C17H14O3/c1-20-17(19)15-10-7-13(8-11-15)9-12-16(18)14-5-3-2-4-6-14/h2-12H,1H3
• InChI Key: CADDVOXTZYEXKQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=CC(=O)C2=CC=CC=C2

Description

Methyl-4-(3-oxo-3-phenylpropenyl)-benzoate is a useful research compound. Its molecular formula is C17H14O3 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-carbomethoxybenzaldehyde (79 mg, 0.48 mmol) and acetophenone (56 μL, 0.48 mmol) in anhydrous methanol (1.6 mL), was added neat sodium methoxide (26 mg, 0.48 mmol). The mixture was stirred at room temperature overnight then heated to reflux for 1 hour, cooled down to room temperature and added HCl 1N and EtOAc. The layers were separated and the organic layer dried over anhydrous MgSO4 and filtered. The solvent was evaporated under vacuum to afford a yellow solid, which was recrystallized from acetonitrile/water to give a pale yellow crystalline solid.